Cas no 915923-80-7 ((3,4-dimethylphenyl)(2-thienyl)methanone)

• Product Name: (3,4-dimethylphenyl)(2-thienyl)methanone
• CAS No: 915923-80-7
• MF: C₁₃H₁₂OS
• MW: 216.298782348633
• MDL: MFCD08691764
• CID: 878463
• PubChem ID: 24261549
• Update Time: 2025-04-19

(3,4-dimethylphenyl)(2-thienyl)methanone Chemical and Physical Properties

Names and Identifiers

• (3,4-Dimethylphenyl)(thiophen-2-yl)methanone
• (3,4-dimethylphenyl)(2-thienyl)methanone(SALTDATA: FREE)
• (3,4-dimethylphenyl)-thiophen-2-ylmethanone
• CHEMBRDG-BB 6466350
• 915923-80-7
• (3,4-DIMETHYLPHENYL)(2-THIENYL)METHANONE
• BS-36457
• AKOS009348781
• MFCD08691764
• DTXSID10640552
• (3,4-dimethylphenyl)(2-thienyl)methanone

• MDL： MFCD08691764
• Inchi： 1S/C13H12OS/c1-9-5-6-11(8-10(9)2)13(14)12-4-3-7-15-12/h3-8H,1-2H3
• InChI Key： NULMBVQLHKQESS-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C1C=CC(C)=C(C)C=1)=O

Computed Properties

• Exact Mass: 216.06100
• Monoisotopic Mass: 216.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• Density: 1.14
• Boiling Point: 362°C at 760 mmHg
• Flash Point: 172.7°C
• Refractive Index: 1.591
• PSA: 45.31000
• LogP: 3.59590